Cas no 368869-99-2 (1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester)

1H-Pyrrole-2-carboxylic acid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester is a pyrrole derivative with a hydroxymethyl substituent at the 4-position and methyl groups at the 3- and 5-positions, esterified with ethanol. This compound is of interest in organic synthesis and pharmaceutical research due to its functionalized pyrrole core, which serves as a versatile intermediate for heterocyclic chemistry. The hydroxymethyl group enhances reactivity for further derivatization, while the ethyl ester improves solubility in organic solvents. Its structural features make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.
1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester structure
368869-99-2 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester
CAS No:368869-99-2
MF:C10H15NO3
MW:197.231003046036
MDL:MFCD03407304
CID:303504
PubChem ID:2776545
Update Time:2025-06-07

1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester
    • 4-HYDROXYMETHYL-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID ETHYL ESTER
    • ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
    • Ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate , Tech.
    • 4-Hydroxymethyl-3,5-dimethyl-pyrrol-2-carbonsaeure-aethylester
    • 4-hydroxymethyl-3,5-dimethyl-pyrrole-2-carboxylic acid ethyl ester
    • DTXSID60380173
    • ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, AldrichCPR
    • AKOS006229048
    • J-520939
    • FT-0626049
    • MFCD03407304
    • 368869-99-2
    • MDL： MFCD03407304
    • Inchi： 1S/C10H15NO3/c1-4-14-10(13)9-6(2)8(5-12)7(3)11-9/h11-12H,4-5H2,1-3H3
    • InChI Key： JRGMZVGYKJMSHG-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=C(C)C(CO)=C(C)N1)=O

Computed Properties

  • Exact Mass: 197.10500
  • Monoisotopic Mass: 197.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • Density: 1.17
  • Melting Point: 220 °C
  • Boiling Point: 360.6°Cat760mmHg
  • Flash Point: 171.9°C
  • Refractive Index: 1.543
  • PSA: 62.32000
  • LogP: 1.30050

1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
OR23366-250mg
Ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
 368869-99-2
250mg
 £100.00 2025-02-19
Apollo Scientific
OR23366-1g
Ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
 368869-99-2
1g
 £250.00 2025-02-19
abcr
AB149373-1 g
Ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate; tech.
 368869-99-2
1g
 €223.40 2023-05-09
abcr
AB149373-1g
Ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, tech.; .
 368869-99-2
1g
 €353.00 2025-03-19
1PlusChem
1P00C0P0-100mg
4-HYDROXYMETHYL-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID ETHYL ESTER
 368869-99-2 95%
100mg
 $179.00 2024-05-04
A2B Chem LLC
AF59972-100mg
4-HYDROXYMETHYL-3,5-DIMETHYL-1H-PYRROLE-2-CARBOXYLIC ACID ETHYL ESTER
 368869-99-2 95%
100mg
 $159.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1582129-250mg
Ethyl 4-(hydroxymethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate
 368869-99-2 98%
250mg
 ￥1442.00 2024-05-16

1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester Related Literature

368869-99-2 (1H-Pyrrole-2-carboxylicacid, 4-(hydroxymethyl)-3,5-dimethyl-, ethyl ester) Related Products

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited